2-({1-[(2-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(propan-2-yl)acetamide

• IUPAC Name: 2-[1-[(2-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C15H18ClN3OS/c1-11(2)18-14(20)10-21-15-17-7-8-19(15)9-12-5-3-4-6-13(12)16/h3-8,11H,9-10H2,1-2H3,(H,18,20)
• InChI Key: IUJPCYUQELUKDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=CN1CC2=CC=CC=C2Cl
• Molecular Formula: C15H18ClN3OS
• Molecular Weight: 323.8 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

The structure of imidazole contains a five-membered ring, consisting of three carbon atoms and two nitrogen atoms. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of this compound have been investigated for their antimicrobial potential. . This suggests that the compound could be explored further as a potential antimicrobial agent.

Anticancer Activity

Cancer remains a significant health challenge worldwide. In the context of breast cancer, compounds d6 and d7 from this family exhibited notable anticancer activity against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). .

Antioxidant Properties

While not directly studied for this specific compound, related indole derivatives have been reported as antioxidant agents. .

Other Medicinal Properties

The heterocyclic thiazole nucleus, present in this compound, has been associated with various medicinal activities. These include anti-inflammatory, antibacterial, antifungal, and antitumor effects. .

Chemical Nomenclature

. Understanding its chemical structure aids in predicting its behavior and potential applications.

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on the specific compound. Many imidazole derivatives show biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazole has become an important synthon in the development of new drugs. With the increasing public health problems due to antimicrobial resistance in drug therapy, there is a need for the development of new drugs that overcome these problems. Therefore, imidazole and its derivatives continue to be an area of active research in medicinal chemistry.